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A comparative analysis of Polyaluminum Chloride (PACl), a pre-hydrolyzed form of aluminum

chloride hydroxide, and Ferric Chloride (FeCl3) reveals distinct performance characteristics in

water treatment applications. This guide provides an objective comparison of their efficacy in

removing turbidity and organic matter, supported by experimental data. Detailed methodologies

for key experiments are also presented to aid in research and evaluation.

Performance Comparison
Polyaluminum chloride generally demonstrates greater efficiency than ferric chloride in

removing turbidity and total organic carbon (TOC) under normal pH conditions.[1] Studies have

shown that PAC can be effective at various turbidity levels, from low (2 NTU) to high (100

NTU), for TOC, turbidity, dissolved organic carbon (DOC), and UV254 nm removal.[1] The

advantages of using PAC include lower coagulant consumption, the formation of larger flocs,

shorter floc detention times, and reduced sludge production.[1] Furthermore, PAC often does

not require pH adjustment, making it a more economical option in some cases.[1]

In the treatment of specific types of wastewater, such as automotive wastewater, PAC has

shown superior performance in removing Chemical Oxygen Demand (COD) and Total

Suspended Solids (TSS) compared to ferric chloride and alum.[2] One study found that at an

optimal dose of 70 mg/L and pH 7, PAC achieved 70% COD removal and 98% TSS removal,

while ferric chloride achieved 64% and 91%, respectively.[2]

However, the effectiveness of each coagulant can be influenced by the specific characteristics

of the water being treated. For instance, in the removal of antimony, ferric chloride has
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demonstrated significantly higher efficiency for both Sb(III) and Sb(V) than PAC.[3]

Data Summary
The following tables summarize the quantitative data from various studies comparing the

performance of PAC and FeCl3.

Table 1: Turbidity Removal Efficiency

Coagulan
t

Initial
Turbidity
(NTU)

Optimal
Dosage
(mg/L)

Optimal
pH

Final
Turbidity
(NTU)

Turbidity
Removal
(%)

Referenc
e

PACl 25
Not

Specified
Neutral

Not

Specified
> FeCl3 [1]

FeCl3 25
Not

Specified
Neutral

Not

Specified
< PACl [1]

PACl 18.3 - 136 6.5
Not

Specified

Not

Specified
>98.3

FeCl3
Not

Specified
15 6.0 - 8.5

Not

Specified

Not

Specified

PACl 310.6
0.2 - 2.0

mL/L
8.5 <10 >96 [4]

FeCl3 310.6
0.2 - 2.0

mL/L
8.5 <10 >96 [4]

PACl 10 - 1000 10 - 20
Not

Specified

Not

Specified
93.8 - 99.6 [5]

Table 2: Organic Matter Removal Efficiency
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Coagulan
t

Paramete
r

Initial
Concentr
ation

Optimal
Dosage
(mg/L)

Optimal
pH

Removal
Efficiency
(%)

Referenc
e

PACl TOC
Not

Specified

Not

Specified
Neutral > FeCl3 [1]

FeCl3 TOC
Not

Specified

Not

Specified
Neutral < PACl [1]

PACl COD
Not

Specified
70 7 70 [2]

FeCl3 COD
Not

Specified
200

Not

Specified
60 [2]

PACl UV254
Not

Specified
13

Not

Specified
50 [6]

FeCl3 UV254
Not

Specified
30

Not

Specified
46.9 [6]

PACl DOC
Not

Specified
13

Not

Specified
50 [6]

FeCl3 DOC
Not

Specified
30

Not

Specified
44.3 [6]

Experimental Protocols
The standard method for evaluating and comparing the performance of coagulants is the Jar

Test. This procedure simulates the coagulation and flocculation processes in a water treatment

plant.

Jar Test Protocol
Water Sample Collection: Collect a representative sample of the raw water to be treated.

Jar Test Apparatus Setup: Place a series of beakers (jars) on a multi-stirrer apparatus.

Typically, six beakers are used.
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Initial Water Quality Measurement: Measure and record the initial water quality parameters

such as turbidity, pH, temperature, and alkalinity.

Coagulant Dosing: Add varying dosages of the coagulants (PACl and FeCl3) to each beaker.

One beaker should be kept as a control with no coagulant.

Rapid Mixing: Immediately after adding the coagulant, stir the water rapidly (e.g., at 100-300

rpm) for a short period (e.g., 1-3 minutes). This step ensures the rapid and uniform

dispersion of the coagulant.

Slow Mixing (Flocculation): Reduce the stirring speed (e.g., to 20-70 rpm) for a longer period

(e.g., 15-30 minutes). This slow mixing promotes the collision of destabilized particles to form

larger flocs.

Sedimentation: Turn off the stirrers and allow the flocs to settle for a specified period (e.g., 30

minutes).

Final Water Quality Measurement: Carefully collect a supernatant sample from each beaker

without disturbing the settled sludge. Measure and record the final turbidity, pH, and other

relevant parameters.

Data Analysis: Compare the final turbidity of each beaker to determine the optimal coagulant

dosage that achieves the highest turbidity removal.

Visualizations
Coagulation Mechanisms
The following diagrams illustrate the general mechanisms of coagulation for Polyaluminum

Chloride and Ferric Chloride.
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Polyaluminum Chloride (PACl) Coagulation
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Caption: Coagulation mechanism of Polyaluminum Chloride (PACl).

Ferric Chloride (FeCl3) Coagulation
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Caption: Coagulation mechanism of Ferric Chloride (FeCl3).

Experimental Workflow
The diagram below outlines a logical workflow for a comparative study of the two coagulants.
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Comparative Experimental Workflow

Start: Raw Water Sample

Initial Water Characterization
(Turbidity, pH, TOC, Temp)

Jar Test Execution

Parallel Dosing:
- PACl Series
- FeCl3 Series

Rapid & Slow Mixing

Sedimentation

Final Water Quality Analysis
(Turbidity, pH, Residuals)

Performance Comparison
(Removal Efficiency, Optimal Dose)

End: Report Findings
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Caption: Workflow for comparing PACl and FeCl3 performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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